![molecular formula C18H27N5O2 B2468422 6-(2-(azepan-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one CAS No. 1170936-09-0](/img/structure/B2468422.png)
6-(2-(azepan-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
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Description
6-(2-(azepan-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C18H27N5O2 and its molecular weight is 345.447. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
The chemical compound 6-(2-(azepan-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one belongs to a class of compounds that have shown diverse reactivity and usefulness in the synthesis of various heterocyclic compounds. For instance, Abdelhamid, Fahmi, and Baaiu (2016) demonstrated the utility of similar pyrazolo[3,4-d]pyridazines in the synthesis of azolo[1,5-a]pyrimidines, azolo[5,1-c]triazines, and other heterocyclic compounds, elucidating their potential as precursors in the synthesis of pharmacologically relevant molecules (Abdelhamid, Fahmi, & Baaiu, 2016).
Catalytic and Corrosion Inhibitory Properties
Moreover, research has explored the catalytic and corrosion inhibitory properties of related compounds. Chadli et al. (2017) synthesized novel aza-pseudopeptides, demonstrating their efficacy as corrosion inhibitors for mild steel in acidic environments. This research highlights the compound's potential applications in materials science, particularly in the protection of metals against corrosion (Chadli et al., 2017).
Photolytic Ring-Expansions and Synthetic Applications
In the realm of organic synthesis, Hayes et al. (1990) investigated the photolytic ring-expansions of azidoquinolines and azidodiazines, leading to unexpected azepine ring-opening reactions. Such studies are crucial for understanding the photolytic behavior of these compounds and for developing new synthetic pathways for heterocyclic compounds (Hayes et al., 1990).
Antimicrobial Activity
The exploration of heterocyclic compounds for their biological activities has also been a significant area of research. For example, El-Mariah, Hosny, and Deeb (2006) synthesized a series of pyridazino[3′,4′:3,4]pyrazolo[5,1-c]-1,2,4-triazines with notable antimicrobial activity. Such studies underscore the potential of these compounds in the development of new antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).
properties
IUPAC Name |
6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methylpyrazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O2/c1-13-14-11-19-23(18(2,3)4)16(14)17(25)22(20-13)12-15(24)21-9-7-5-6-8-10-21/h11H,5-10,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKHVIEHHDUVJNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N3CCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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